Cas no 60702-69-4 (2-Chloro-4-fluorobenzonitrile)

• Product Name: 2-Chloro-4-fluorobenzonitrile
• CAS No: 60702-69-4
• MF: C₇H₃ClFN
• MW: 155.556823968887
• MDL: MFCD00042523
• CID: 57586
• PubChem ID: 24861237
• Update Time: 2025-06-13

2-Chloro-4-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-fluorobenzonitrile
• 4-Fluoro-2-chlorobenzonitrile
• 2-chloro-4-fluorobenzenecarbonitrile
• 4-fluoro-2-(chloro)-benzonitrile
• Benzonitrile,2-chloro-4-fluoro
• ncr bg df
• Benzonitrile, 2-chloro-4-fluoro-
• 2-chloro-4-fluoro benzonitrile
• 2-chloro-4-fluoro-benzonitrile
• PGKPNNMOFHNZJX-UHFFFAOYSA-N
• PubChem3422
• chloro-4-fluoro-benzonitrile
• 2-chloro-4fluorobenzonitrile
• 2-chloro4-fluorobenzonitrile
• 2-chloro-4-florobenzonitrile
• KSC352Q5R
• 4-fluoro-2-chloro-benzonitrile
• 4-fluoro-(2-chloro)benzonitrile
• 2R9WPL55Q8
• CS-W018016
• W-105235
• 2-Chloro-4-fluorobenzonitrile, 99%
• MFCD00042523
• FT-0659581
• EN300-66421
• FT-0611761
• PS-8859
• EINECS 262-384-8
• AM20060067
• DTXSID30209524
• UNII-2R9WPL55Q8
• 60702-69-4
• C2129
• AC-235
• A1-58713
• AKOS005255038
• NS00054718
• SCHEMBL221378
• SY006744
• Z1042078396
• DTXCID80132015
• DB-024159

• MDL： MFCD00042523
• Inchi： 1S/C7H3ClFN/c8-7-3-6(9)2-1-5(7)4-10/h1-3H
• InChI Key： PGKPNNMOFHNZJX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C#N)F
• BRN： 6323034

Computed Properties

• Exact Mass: 154.99400
• Monoisotopic Mass: 154.993805
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4

Experimental Properties

• Color/Form: White crystals
• Density: 1.3760 (estimate)
• Melting Point: 63.0 to 67.0 deg-C
• Boiling Point: 233.4℃ at 760 mmHg
• Flash Point: 95℃
• Refractive Index: 1.536
• PSA: 23.79000
• LogP: 2.35078

2-Chloro-4-fluorobenzonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：3439
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36-S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-Chloro-4-fluorobenzonitrile

Recent Advances in the Application of 2-Chloro-4-fluorobenzonitrile (CAS: 60702-69-4) in Chemical Biology and Pharmaceutical Research

2-Chloro-4-fluorobenzonitrile (CAS: 60702-69-4) is a fluorinated aromatic nitrile compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including agrochemicals, pharmaceuticals, and materials science applications. Recent studies have highlighted its role in the development of novel kinase inhibitors, antimicrobial agents, and fluorescent probes, making it a valuable building block in medicinal chemistry.

One of the most notable advancements involving 2-Chloro-4-fluorobenzonitrile is its incorporation into the synthesis of tyrosine kinase inhibitors (TKIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of selective EGFR inhibitors, which show promise in targeting non-small cell lung cancer (NSCLC) with reduced off-target effects. The electron-withdrawing properties of the chloro and fluoro substituents enhance the binding affinity of the resulting inhibitors to the ATP-binding pocket of EGFR mutants, thereby improving therapeutic efficacy.

In addition to its pharmaceutical applications, 2-Chloro-4-fluorobenzonitrile has been explored as a precursor for the development of agrochemicals. Research published in Pest Management Science (2024) revealed its role in the synthesis of next-generation herbicides with improved environmental profiles. The compound's stability under various conditions and its ability to undergo nucleophilic substitution reactions make it an ideal candidate for derivatization into herbicidal agents with lower toxicity to non-target organisms.

Recent methodological advances have also expanded the synthetic utility of 2-Chloro-4-fluorobenzonitrile. A 2024 Nature Communications article reported a novel palladium-catalyzed cyanation protocol that enables the efficient conversion of aryl halides to nitriles, with 2-Chloro-4-fluorobenzonitrile serving as a model substrate. This breakthrough offers a more sustainable alternative to traditional cyanation methods, which often require toxic cyanide sources.

Looking ahead, the unique physicochemical properties of 2-Chloro-4-fluorobenzonitrile continue to inspire innovation across multiple disciplines. Ongoing research is investigating its potential in materials science, particularly in the development of liquid crystals and organic semiconductors. Furthermore, its role in the synthesis of fluorinated bioactive compounds positions it as a critical tool in addressing emerging challenges in drug resistance and environmental sustainability.